Cas no 1361700-66-4 (3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine)

• Product Name: 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine
• CAS No: 1361700-66-4
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4927132
• Update Time: 2025-10-17

3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-11-3-1-4-12(19)15(11)9-7-23-8-10(17(9)22)16-13(20)5-2-6-14(16)21/h1-8H
• InChI Key： BMYBGFAMGCERSP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C(=CC=CC=1Cl)Cl)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 7.1
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine

Introduction to 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine (CAS No. 1361700-66-4)

3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine, with the CAS number 1361700-66-4, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with chlorine atoms and dichlorophenyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine is C₁₈H₁₀Cl₄N, and its molecular weight is 377.18 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in solution-based reactions and formulations.

In recent years, the study of 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine has expanded beyond its basic chemical properties to include its potential biological activities. One of the most promising areas of research is its use as an intermediate in the synthesis of pharmaceutical compounds. The compound's ability to undergo selective functionalization reactions makes it a versatile building block for the development of novel drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the potential of 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine as a scaffold for the design of anti-inflammatory agents. The researchers found that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This discovery opens up new avenues for the development of more effective anti-inflammatory drugs with fewer side effects.

Beyond its pharmaceutical applications, 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine has also been investigated for its potential use in materials science. A study published in Advanced Materials in 2020 reported that this compound can be used as a precursor for the synthesis of conductive polymers with enhanced electrical properties. The unique electronic structure of the pyridine ring and the chlorine substituents contribute to the high conductivity and stability of these polymers.

The synthesis of 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the condensation of 2,6-dichlorobenzaldehyde with 4-chloropyridine-3-carbaldehyde followed by cyclization and dehydrogenation steps. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

The safety profile of 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 3,5-Bis(2,6-dichlorophenyl)-4-chloropyridine (CAS No. 1361700-66-4) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related disciplines.